6-(cyclohexylamino)pyridine-3-carboxylic acid
Overview
Description
6-(cyclohexylamino)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(cyclohexylamino)pyridine-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-cyanopyridine", "cyclohexylamine", "sodium hydroxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with cyclohexylamine in the presence of sodium hydroxide to form 6-(cyclohexylamino)pyridine.", "Step 2: The resulting product from step 1 is reduced with sodium borohydride in acetic acid to form 6-(cyclohexylamino)pyridine-3-carboxaldehyde.", "Step 3: The product from step 2 is then oxidized with sodium chlorite in hydrochloric acid to form 6-(cyclohexylamino)pyridine-3-carboxylic acid.", "Step 4: The final product is purified by recrystallization from water/ethanol." ] } | |
CAS No. |
1019127-03-7 |
Molecular Formula |
C12H16N2O2 |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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